Cas no 6946-81-2 (Ethyl 6-[di(propan-2-yl)amino]-6-oxohexanoate)

• Product Name: Ethyl 6-[di(propan-2-yl)amino]-6-oxohexanoate
• CAS No: 6946-81-2
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 1737128
• PubChem ID: 245413
• Update Time: 2025-04-21

Ethyl 6-[di(propan-2-yl)amino]-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-[di(propan-2-yl)amino]-6-oxohexanoate
• ethyl 6-(dipropan-2-ylamino)-6-oxohexanoate
• NSC57365
• AC1L6FTH
• AC1Q5HYH
• NCIOpen2_002451
• CTK5D0026
• AR-1I9490
• NSC-57365
• AG-J-56928
• ethyl 6-(dipropan-2-ylamino)-6-oxohexanoate; NSC57365; AC1L6FTH; AC1Q5HYH; NCIOpen2_002451; CTK5D0026; AR-1I9490; NSC-57365; AG-J-56928;
• SCHEMBL23710869
• DTXSID50288710
• 6946-81-2

• Inchi： 1S/C14H27NO3/c1-6-18-14(17)10-8-7-9-13(16)15(11(2)3)12(4)5/h11-12H,6-10H2,1-5H3
• InChI Key： IZFPIMMQAQYODE-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(=O)OCC)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 257.19921
• Monoisotopic Mass: 257.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.451
• PSA: 46.61
• LogP: 2.75530